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Compound of Interest
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Cat. No.: B7822516

Introduction Sodium bromite (NaBrO2) is a powerful oxidizing agent employed in the textile
industry for the desizing of fabrics, particularly those containing starch-based sizes.[1][2] Sizing
agents are applied to warp yarns before weaving to enhance their strength and reduce friction,
but they must be removed to ensure uniform dyeing, printing, and finishing.[1][3] Oxidative
desizing with sodium bromite offers a rapid and effective alternative to traditional enzymatic or
acid hydrolysis methods.[4][5] This method is particularly advantageous as it is effective on a
wide range of fabrics where the specific size content may not be known.[1] The mechanism
involves the oxidative degradation of starch molecules, breaking them down into smaller, water-
soluble compounds that can be easily washed off the fabric.[1][6] The powerful oxidizing action
is attributed to the combined effect of bromous acid (HBrOz) and hypobromous acid (HOBr).[1]

[2]
Advantages of Sodium Bromite Desizing:

e Speed: The process is significantly faster than rot steeping or enzymatic methods, with
treatment times as short as 6-20 minutes.[7][8]

o Energy Efficiency: It can be performed at room temperature, offering considerable energy
savings.[8][9]

» Effectiveness: It provides uniform desizing and can also help remove other impurities,
resulting in a cleaner and whiter fabric.[8]
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» Versatility: This technique is applicable to various fabrics and can remove not only starch but
also other size types like polyvinyl alcohol (PVA).[1][10]

Process Considerations: Effective desizing with sodium bromite requires precise control of
process parameters such as chemical concentration, pH, temperature, and treatment time to
prevent damage to cellulosic fibers like cotton.[4] The optimal pH for bromite desizing is
approximately 10.[7][8] The process is typically carried out in an alkaline medium, often with the
addition of sodium carbonate, to achieve this pH and facilitate the reaction.[7][11]

Quantitative Data: Process Parameters for Sodium
Bromite Desizing

The following table summarizes the typical quantitative parameters for the continuous desizing
of cotton fabrics using sodium bromite.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://textilechemrose.blogspot.com/2015/12/desizing.html
https://www.polyestermfg.com/desizing-methods/
https://fineotex.com/blog-desizing-in-textiles-methods-benefits-and-best-practices/
https://textilelearner.net/desizing-process-in-textile-objectives-and-methods/
https://www.scribd.com/document/654110236/4-Desizing
https://textilelearner.net/desizing-process-in-textile-objectives-and-methods/
https://www.scribd.com/document/905263655/4-Desizing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7822516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Parameter Value Unit Notes
Sodium Bromite Also cited as 1-2 g/L.
0.2-0.3 % wiv
(NaBrO2) Conc. [819]
) Used as an alkali to
Sodium Carbonate o )
0.1 % wiv maintain optimal pH.
(Na2CO0s) Conc.
[7][8][11]
o ) To ensure uniform
Non-ionic Wetting ] ]
Agent As required % wiv saturation of the
en
J fabric.[7][8][11]
Maximum degradation
Optimal pH 10-10.5 - of starch occurs at this
pH.[7][8][]
Often performed at
Room Temperature to _
Temperature 50 °C ambient/room
temperature.[7][9]
The duration the fabric
Dwell / Storage Time 6-45 minutes is stored after
padding.[7][8][9]
The fabric should be
Wet Pickup ~100 % fully saturated with the

desizing liquor.[7]

Experimental Protocols

Protocol 1: Continuous Pad-Dwell Desizing with Sodium

Bromite

This protocol describes a laboratory or pilot-scale continuous method for desizing starch-sized

cotton fabric.

1. Materials and Reagents:

e Starch-sized cotton fabric
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Sodium Bromite (NaBrOz2)

Sodium Carbonate (Na2CO3)

Non-ionic wetting agent

Caustic Soda (NaOH) solution (for post-treatment)

Distilled or deionized water

Beakers, graduated cylinders, and a balance

Two-bowl padding mangle

Storage system (e.g., J-box or batching trolley)

Washing and rinsing tanks

. Preparation of Desizing Liquor:

Fill a container with the required volume of water.

Add and dissolve 0.1% (w/v) sodium carbonate.

Add and dissolve a suitable concentration of a non-ionic wetting agent as per the

manufacturer's recommendation.

Carefully add and dissolve 0.3% (w/v) sodium bromite.

Stir the solution until all components are fully dissolved. Check and adjust the pH to be within

the 10-10.5 range if necessary.[7][9]

. Desizing Procedure:

Set the pressure on the padding mangle to achieve a wet pickup of approximately 100%.

Feed the dry, sized cotton fabric through the desizing liquor in the padder.

Pass the saturated fabric through the nip rollers.
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o Store the padded fabric at room temperature for a dwell time of 6-20 minutes, ensuring it
does not dry out.[7][8][11]

 After the dwell time, wash the fabric thoroughly.

e Treat the fabric with a caustic soda solution in one or two successive J-boxes or washing
tanks to remove the degraded size products.[7][8][11]

e Perform a final rewash with hot and then cold water to remove all residual chemicals.

e Dry the desized fabric.

Protocol 2: Assessment of Desizing Efficiency

The effectiveness of the desizing process must be evaluated. Two common methods are
detailed below.

Method A: Gravimetric Analysis (Conventional Method)[1][8]

o Take a sample of the sized fabric and condition it to a standard temperature and humidity
before weighing. Let this weight be W1.

» Desize the fabric sample using Protocol 1. After drying, condition the sample again and
weigh it. Let this weight be W2.

o To determine the total size content, treat the original sized fabric sample with a solution of 3
g/L hydrochloric acid (35%) at 70°C for 30 minutes to completely hydrolyze the starch.[1]

o Wash the acid-treated sample thoroughly, dry, condition, and weigh it. This weight represents
the fabric without any size. Let it be W3.

o Calculate the desizing efficiency using the following formula:

Total Size = W1 - W3

[e]

Residual Size = W2 - W3

o

[¢]

Desizing Efficiency (%) = [(Total Size - Residual Size) / Total Size] x 100
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Method B: TEGEWA Rating (lodine Test)[1]
This is a qualitative or semi-quantitative spot test to detect the presence of residual starch.

o Reagent Preparation: Prepare an iodine-potassium iodide solution. A typical formulation is 10
g of potassium iodide (KI) and 0.6358 g of iodine (I2) dissolved in water, then diluted to 1000
ml with a mix of water and ethanol.[1]

e Test Procedure:

o Cool the desized fabric sample to room temperature. If the fabric is alkaline, neutralize it
before testing.

o Place a few drops of the iodine test solution onto the fabric and rub it in gently.[1]
o Observe the color change and compare it to the TEGEWA violet scale.

e Assessment:
o No color change (Yellow/Brown): Complete removal of starch (Excellent desizing).

o Pale blue to bluish-violet: Indicates the presence of residual starch. The intensity of the
color corresponds to the amount of starch remaining.[1]

Visualizations
Experimental Workflow for Sodium Bromite Desizing
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Caption: Workflow of the continuous sodium bromite desizing process.
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Logical Pathway of Starch Degradation by Sodium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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